Cas no 2172020-22-1 (4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole
• CAS No: 2172020-22-1
• MF: C₁₃H₁₃Cl₂N₃
• MW: 282.168420553207
• CID: 6368997
• PubChem ID: 165590392
• Update Time: 2025-11-01

4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole
• 4-(chloromethyl)-1-[(2-chlorophenyl)methyl]-5-cyclopropyl-1H-1,2,3-triazole
• 2172020-22-1
• EN300-1610279

• Inchi： 1S/C13H13Cl2N3/c14-7-12-13(9-5-6-9)18(17-16-12)8-10-3-1-2-4-11(10)15/h1-4,9H,5-8H2
• InChI Key： FSKIMSHXEPMQJF-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CC2)N(CC2C=CC=CC=2Cl)N=N1

Computed Properties

• Exact Mass: 281.0486528g/mol
• Monoisotopic Mass: 281.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole

Professional Introduction to 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole (CAS No. 2172020-22-1)

4-(chloromethyl)-1-(2-chlorophenylmethyl)-5-cyclopropyl-1H-1,2,3-triazole is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 2172020-22-1, represents a unique structural motif that combines a triazole ring with chloromethyl and chlorophenylmethyl substituents, making it a promising candidate for various applications in medicinal chemistry and drug development.

The structural framework of this compound incorporates several key features that contribute to its chemical reactivity and potential biological activity. The presence of the cyclopropyl group enhances its stability and influences its electronic properties, while the chloromethyl and 2-chlorophenylmethyl substituents introduce electrophilic centers that can participate in nucleophilic substitution reactions. These characteristics make it an attractive scaffold for designing novel molecules with tailored properties.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacological agents. Triazoles, in particular, have been extensively studied due to their broad spectrum of biological activities. The triazole ring in 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole serves as a core structure that can be modified to achieve specific pharmacological effects. For instance, modifications at the 5-position of the triazole ring can significantly alter the compound's interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The chloromethyl group, for example, can be readily transformed into other functional groups such as alcohols or amines through nucleophilic addition reactions. This versatility allows chemists to explore diverse chemical pathways and develop novel derivatives with enhanced biological activity.

The 2-chlorophenylmethyl moiety adds another layer of complexity to the compound's structure. Chlorophenyl groups are known to exhibit various biological activities, including anti-inflammatory and antimicrobial properties. By incorporating this group into the triazole framework, researchers can leverage these properties to develop new therapeutic agents. Additionally, the presence of both chloro substituents enhances the electrophilicity of the molecule, making it more susceptible to reactions with nucleophilic reagents.

The synthesis of 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a halogenated triazole precursor, which is then functionalized with cyclopropyl and chloromethyl groups. The introduction of the 2-chlorophenylmethyl group is achieved through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent studies, researchers have explored the use of this compound as a building block for more complex molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their antimicrobial properties against resistant strains of bacteria. The combination of the triazole ring and chlorinated aromatic groups has been shown to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways.

The cyclopropyl group in 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole also contributes to its unique chemical properties. Cyclopropane rings are known to be highly strained and reactive due to their small ring size. This strain can be exploited to enhance reaction rates and facilitate further functionalization. In some cases, cyclopropane derivatives have been used as probes to study enzyme mechanisms and as intermediates in drug development.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. For example, derivatives containing halogenated aromatic groups have been used in the synthesis of advanced materials with tailored electronic properties. These materials can find applications in organic electronics, photovoltaics, and other emerging technologies.

The growing interest in heterocyclic compounds like 4-(chloromethyl)-1-(2-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole underscores their importance in modern chemical research. As our understanding of molecular structure-function relationships continues to evolve, compounds like this will play an increasingly vital role in developing innovative solutions across multiple disciplines.